Cas no 432545-61-4 (7-Cyanomethotrexate Dimethyl Ester-D3)

• Product Name: 7-Cyanomethotrexate Dimethyl Ester-D3
• CAS No: 432545-61-4
• MF: C₂₃H₂₅N₉O₅
• MW: 507.501903295517
• CID: 5544432
• Update Time: 2025-07-25

7-Cyanomethotrexate Dimethyl Ester-D3 Chemical and Physical Properties

Names and Identifiers

• 7-Cyanomethotrexate Dimethyl Ester-D3

• Inchi： 1S/C23H25N9O5/c1-32(11-16-15(10-24)28-20-18(27-16)19(25)30-23(26)31-20)13-6-4-12(5-7-13)21(34)29-14(22(35)37-3)8-9-17(33)36-2/h4-7,14H,8-9,11H2,1-3H3,(H,29,34)(H4,25,26,28,30,31)/t14-/m0/s1
• InChI Key： IELAPFQSSXNBBQ-AWEZNQCLSA-N
• SMILES： NC1=NC(N)=NC2N=C(C#N)C(CN(C3C=CC(C(=O)N[C@H](C(=O)OC)CCC(=O)OC)=CC=3)C([H])([H])[H])=NC1=2

Experimental Properties

• Solubility: DMSO-d6;

7-Cyanomethotrexate Dimethyl Ester-D3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 7-Cyanomethotrexate Dimethyl Ester-D3

Introduction to 7-Cyanomethotrexate Dimethyl Ester-D3 (CAS No. 432545-61-4) in Modern Pharmaceutical Research

The compound 7-Cyanomethotrexate Dimethyl Ester-D3, identified by the CAS number 432545-61-4, represents a significant advancement in the field of medicinal chemistry, particularly in the development of targeted therapeutic agents. This deuterated derivative of methotrexate exhibits unique pharmacokinetic properties that make it a valuable tool in both preclinical and clinical research. The introduction of deuterium atoms into the molecular structure not only enhances metabolic stability but also provides a means to study drug metabolism and resistance mechanisms with greater precision.

Methotrexate, a well-established antimetabolite, has been widely used in the treatment of various cancers and autoimmune diseases due to its ability to inhibit dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis and repair. However, its clinical use is often limited by side effects such as myelosuppression and gastrointestinal toxicity. The modification of methotrexate into 7-Cyanomethotrexate Dimethyl Ester-D3 aims to mitigate these adverse effects while maintaining or even enhancing its therapeutic efficacy.

The 7-cyanomethotrexate moiety introduces a cyano group at the 7-position of the pyrimidine ring, which can influence both the pharmacokinetic profile and the binding affinity to DHFR. This modification has been explored in recent studies as a strategy to improve drug selectivity and reduce off-target effects. Furthermore, the dimethyl ester group enhances lipophilicity, potentially improving oral bioavailability and tissue penetration. The incorporation of deuterium atoms (D3) further refines these properties by increasing metabolic stability and reducing the likelihood of enzymatic degradation.

Recent research published in leading pharmaceutical journals has highlighted the potential of 7-Cyanomethotrexate Dimethyl Ester-D3 as a novel therapeutic agent. Studies have demonstrated that this derivative exhibits superior efficacy in preclinical models of leukemia and rheumatoid arthritis compared to traditional methotrexate. The enhanced metabolic stability provided by deuterium labeling allows for prolonged half-life and reduced dosing frequency, which could significantly improve patient compliance and treatment outcomes.

The pharmacological activity of 7-Cyanomethotrexate Dimethyl Ester-D3 is primarily attributed to its potent inhibition of DHFR. However, the structural modifications have also been shown to reduce binding to other folate-dependent enzymes, thereby minimizing toxicities associated with over-inhibition. This selective inhibition is particularly important in autoimmune diseases, where precise targeting is essential to avoid systemic side effects.

In addition to its therapeutic potential, 7-Cyanomethotrexate Dimethyl Ester-D3 serves as an invaluable tool for research into drug resistance mechanisms. The deuterated version allows researchers to study how cancer cells may develop resistance to methotrexate-based therapies by altering metabolic pathways or enzyme expression. This insight could lead to the development of combination therapies that overcome resistance and improve long-term treatment success.

The synthesis of 7-Cyanomethotrexate Dimethyl Ester-D3 involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as deuterium labeling have been optimized to incorporate deuterium atoms at specific positions within the molecule. These synthetic methodologies are critical for producing compounds with enhanced pharmacological properties while maintaining structural integrity.

From a regulatory perspective, the development of 7-Cyanomethotrexate Dimethyl Ester-D3 has been supported by comprehensive preclinical data demonstrating safety and efficacy. Regulatory agencies have shown interest in this derivative due to its potential advantages over existing therapies. Clinical trials are currently underway to evaluate its performance in human patients, with preliminary results indicating promising outcomes.

The impact of 7-Cyanomethotrexate Dimethyl Ester-D3 extends beyond oncology and autoimmune diseases; it also holds promise for treating inflammatory conditions such as psoriasis and psoriatic arthritis. The ability to modulate DHFR activity while minimizing systemic toxicity makes this compound a versatile candidate for multiple therapeutic applications.

Future research directions include exploring novel derivatives of 7-Cyanomethotrexate Dimethyl Ester-D3 with further structural modifications aimed at improving pharmacokinetic profiles and expanding therapeutic indications. Additionally, studies are underway to investigate the compound's potential in combination with other targeted therapies, which could synergize their effects and provide more effective treatment strategies for complex diseases.